Cas no 1005585-80-7 (3-(4-Chloro-1H-pyrazol-1-yl)-2-methylpropanehydrazide)

• Product Name: 3-(4-Chloro-1H-pyrazol-1-yl)-2-methylpropanehydrazide
• CAS No: 1005585-80-7
• MF: C₇H₁₁ClN₄O
• MW: 202.641439676285
• MDL: MFCD04969931
• CID: 3059389
• PubChem ID: 17024813
• Update Time: 2025-10-28

3-(4-Chloro-1H-pyrazol-1-yl)-2-methylpropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-1H-pyrazol-1-yl)-2-methylpropanehydrazide
• EN300-229650
• 3-(4-Chloro-pyrazol-1-yl)-2-methyl-propionic acid hydrazide
• 3-(4-chloropyrazol-1-yl)-2-methylpropanehydrazide
• FQB58580
• 1005585-80-7
• BBL039198
• STK313144
• AKOS000310306
• CS-0240682
• 3-(4-Chloro-1H-pyrazol-1-yl)-2-methylpropanohydrazide

• MDL： MFCD04969931
• Inchi： 1S/C7H11ClN4O/c1-5(7(13)11-9)3-12-4-6(8)2-10-12/h2,4-5H,3,9H2,1H3,(H,11,13)
• InChI Key： XBXIQMQWYHSYLW-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CC(C(NN)=O)C

Computed Properties

• Exact Mass: 202.0621387Da
• Monoisotopic Mass: 202.0621387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(4-Chloro-1H-pyrazol-1-yl)-2-methylpropanehydrazide

Comprehensive Analysis of 3-(4-Chloro-1H-pyrazol-1-yl)-2-methylpropanehydrazide (CAS No. 1005585-80-7)

3-(4-Chloro-1H-pyrazol-1-yl)-2-methylpropanehydrazide (CAS No. 1005585-80-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a pyrazole ring and a hydrazide functional group, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel heterocyclic compounds with bioactive properties.

The compound’s 4-chloro-1H-pyrazol-1-yl moiety is a critical structural element, often linked to antimicrobial and anti-inflammatory activities. Recent studies highlight its relevance in addressing global health challenges, such as antibiotic resistance—a hot topic in medical research and public health. As synthetic methodologies advance, 1005585-80-7 has become a focal point for optimizing structure-activity relationships (SAR) in small-molecule therapeutics.

From an industrial perspective, 3-(4-Chloro-1H-pyrazol-1-yl)-2-methylpropanehydrazide is valued for its role in developing crop protection agents. With increasing emphasis on sustainable agriculture, agrochemical companies are exploring its derivatives for eco-friendly pest control solutions. This aligns with trending searches like "green chemistry in agrochemicals" and "biodegradable pesticides," reflecting broader environmental concerns.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS 1005585-80-7, ensuring purity and consistency in research applications. The compound’s stability under various conditions is another area of interest, particularly for formulators seeking thermostable intermediates. These qualities make it a subject of patents and peer-reviewed publications, further driving its commercial and academic visibility.

In the context of AI-driven drug discovery, 1005585-80-7 exemplifies how computational models can predict bioactive scaffolds. Searches for "machine learning in chemical synthesis" and "fragment-based drug design" underscore the intersection of technology and chemistry, where this compound plays a tangible role. Its molecular weight (C7H11ClN4O) and logP values also make it a candidate for bioavailability optimization studies.

Regulatory compliance is another critical aspect. While 3-(4-Chloro-1H-pyrazol-1-yl)-2-methylpropanehydrazide is not classified as hazardous, proper handling protocols are emphasized in safety data sheets (SDS). This aligns with industry queries like "non-toxic chemical intermediates" and "lab safety best practices," reflecting heightened awareness of workplace safety standards.

In summary, CAS 1005585-80-7 represents a convergence of innovation in pharmaceutical chemistry, agrochemical development, and computational science. Its multifaceted applications and alignment with contemporary research trends ensure its continued relevance in scientific and industrial discourse.